Rapid construction of γ-lactam containing 3,3-disubstituted oxindoles via a silver-catalyzed cascade radical bicyclization reaction†
Organic Chemistry Frontiers Pub Date: 2022-09-15 DOI: 10.1039/D2QO01175A
Abstract
An efficient cascade bicyclization strategy for the construction of γ-lactam containing 3,3-disubstituted oxindole derivatives under silver catalysis is described. The method enables the sequential assembly of both unactivated and activated double bonds in N-phenyl-4-pentenamide and N-methyl-N-phenylacrylamide in one pot through a cascade intramolecular cyclization/radical addition/cyclization process. Two N-heterocycles with one C–N bond and two C–C bonds were formed simultaneously. Moreover, the approach is general and exhibits wide functional group compatibility, providing access to a variety of bicyclic N-heterocycle products.
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Journal Name：Organic Chemistry Frontiers
Research Products
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CAS no.: 2034449-02-8
